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Compound of Interest

Compound Name: (S)-Purvalanol B

Cat. No.: B197456 Get Quote

Essential Safety and Handling of (S)-Purvalanol
B
(S)-Purvalanol B, a potent cyclin-dependent kinase (CDK) inhibitor, requires careful handling

in a laboratory setting to ensure the safety of researchers and prevent environmental

contamination.[1][2][3] While some suppliers classify this compound as not hazardous under

the Globally Harmonized System (GHS), others indicate it is harmful if swallowed and very

toxic to aquatic life with long-lasting effects. Therefore, a cautious approach to personal

protective equipment (PPE) and handling procedures is essential.

Personal Protective Equipment (PPE)
When handling (S)-Purvalanol B, particularly in its powdered form, the following personal

protective equipment is recommended to minimize exposure:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use impermeable and resistant gloves. While one safety data sheet (SDS)

does not specify a glove material due to a lack of testing, nitrile gloves are generally

recommended for handling hazardous drugs. It is crucial to select gloves that comply with

ASTM standard D-6978-(05)-13.
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Body Protection: A laboratory coat or gown should be worn. For tasks with a higher risk of

exposure, gowns demonstrated to be resistant to hazardous drugs are required.

Respiratory Protection: If there is a risk of generating airborne powder or aerosols, a NIOSH-

certified N95 or N100 respirator is strongly recommended.

Quantitative Safety Data
The available safety data sheets for (S)-Purvalanol B lack specific quantitative exposure limits.

The following table summarizes the available hazard classifications and physical properties.

Parameter Value Reference

GHS Classification Not Classified as Hazardous Cayman Chemical SDS

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

DC Chemicals SDS

Signal Word None / No data available

Hazard Statements

None / H302: Harmful if

swallowed; H410: Very toxic to

aquatic life with long lasting

effects

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0

Flash Point Not applicable

Decomposition Temperature Not determined

Experimental Protocol: Safe Handling and Disposal
Handling:
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Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition.

Weighing and Aliquoting: Handle the solid compound in a well-ventilated area or a chemical

fume hood to avoid inhalation of dust.

Solution Preparation: When preparing solutions, for example in DMSO, do so in a fume

hood. Be aware that moisture-absorbing DMSO can reduce solubility.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Disposal:

Dispose of (S)-Purvalanol B and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Avoid release to the environment. Due to its high aquatic toxicity, do not allow it to enter

sewers or surface water.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when working with (S)-Purvalanol B.
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PPE selection workflow for handling (S)-Purvalanol B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.caymanchem.com/product/19115/purvalanol-b
https://www.benchchem.com/product/b197456#personal-protective-equipment-for-handling-s-purvalanol-b
https://www.benchchem.com/product/b197456#personal-protective-equipment-for-handling-s-purvalanol-b
https://www.benchchem.com/product/b197456#personal-protective-equipment-for-handling-s-purvalanol-b
https://www.benchchem.com/product/b197456#personal-protective-equipment-for-handling-s-purvalanol-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b197456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b197456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

